Cas no 1804381-23-4 (5-Bromo-2-cyano-3-formylbenzoic acid)

5-Bromo-2-cyano-3-formylbenzoic acid is a versatile aromatic compound featuring a bromo substituent, cyano group, formyl functionality, and carboxylic acid moiety. Its multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceutical scaffolds. The bromo and cyano groups offer sites for further functionalization via cross-coupling or nucleophilic substitution reactions, while the formyl and carboxyl groups enable condensation or esterification pathways. This compound is well-suited for applications in medicinal chemistry, materials science, and agrochemical research due to its reactivity and structural diversity. High purity grades ensure consistent performance in demanding synthetic workflows.

5-Bromo-2-cyano-3-formylbenzoic acid structure

1804381-23-4 structure

Product Name:5-Bromo-2-cyano-3-formylbenzoic acid

CAS No:1804381-23-4

MF:C₉H₄BrNO₃

MW:254.036961555481

CID:4706188

Update Time:2025-05-28

5-Bromo-2-cyano-3-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-cyano-3-formylbenzoic acid
- Inchi： 1S/C9H4BrNO3/c10-6-1-5(4-12)8(3-11)7(2-6)9(13)14/h1-2,4H,(H,13,14)
- InChI Key： JJNSIPXTRBXTBM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=O)C(C#N)=C(C(=O)O)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 296
Topological Polar Surface Area: 78.2

5-Bromo-2-cyano-3-formylbenzoic acid Pricemore >>

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Alichem	A015019336-250mg	5-Bromo-2-cyano-3-formylbenzoic acid	1804381-23-4	97%	250mg	470.40 USD	2021-06-18
Alichem	A015019336-500mg	5-Bromo-2-cyano-3-formylbenzoic acid	1804381-23-4	97%	500mg	839.45 USD	2021-06-18
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